Cas no 75290-64-1 (Eoxin D4)

• Product Name: Eoxin D4
• CAS No: 75290-64-1
• MF: C₂₅H₄₀N₂O₆S
• MW: 496.659906387329
• CID: 4716724
• PubChem ID: 42607304
• Update Time: 2024-10-27

Eoxin D4 Chemical and Physical Properties

Names and Identifiers

• eoxin D4
• 14,15-Leukotriene D4
• EXD4
• 14,15-LTD4
• LMFA03020032
• Q19597086
• S-[(6S,7R,8E
• 1H-Benzotriazole Monohydrochloride
• S-((6S,7R,8E,10E,12Z,15Z)-19-carboxy-6-hydroxynonadeca-8,10,12,15-tetraen-7-yl)-L-cysteinylglycine
• 75290-64-1
• 15S-hydroxy,14R-(S-cysteinylglycinyl)-5Z,8Z,10E,12E-eicosatetraenoic acid
• AKOS040755717
• PD057668
• CHEBI:63985
• (5Z,8Z,10E,12E,14R,15S)-14-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-15-hydroxyicosa-5,8,10,12-tetraenoic acid
• S-[(6S,7R,8E,10E,12Z,15Z)-19-carboxy-6-hydroxynonadeca-8,10,12,15-tetraen-7-yl]-L-cysteinylglycine
• S-[(1R,2E,4E,6Z,9Z)-13-carboxy-1-[(1S)-1-hydroxyhexyl]-2,4,6,9-tridecatetraen-1-yl]-L-cysteinyl-glycine
• Eoxin D4

• Inchi： 1S/C25H40N2O6S/c1-2-3-12-15-21(28)22(34-19-20(26)25(33)27-18-24(31)32)16-13-10-8-6-4-5-7-9-11-14-17-23(29)30/h4,6-10,13,16,20-22,28H,2-3,5,11-12,14-15,17-19,26H2,1H3,(H,27,33)(H,29,30)(H,31,32)/b6-4-,9-7-,10-8+,16-13+/t20-,21-,22+/m0/s1
• InChI Key： BUTLPEVGZIRJOA-SPCGXPCUSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)N)[C@H](/C=C/C=C/C=C\C/C=C\CCCC(=O)O)[C@H](CCCCC)O

Computed Properties

• Exact Mass: 496.26070817g/mol
• Monoisotopic Mass: 496.26070817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 175

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Leukotrienes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Leukotrienes